Cas no 1805431-67-7 (Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 5-position, a cyano group at the 2-position, and a difluoromethyl group at the 4-position—enhance reactivity and enable selective functionalization. The methyl ester moiety further facilitates derivatization under mild conditions. This compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic scaffolds. Its stability under standard storage conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. The presence of fluorine atoms also contributes to potential bioactivity in target molecules.
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate structure
1805431-67-7 structure
Product Name:Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
CAS No:1805431-67-7
MF:C9H5BrF2N2O2
MW:291.049008131027
CID:4859530
Update Time:2025-08-03

Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C9H5BrF2N2O2/c1-16-9(15)7-5(2-13)14-3-4(10)6(7)8(11)12/h3,8H,1H3
    • InChI Key: ISOFKEOGRDZEAU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C#N)C(C(=O)OC)=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 318
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63

Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029061966-1g
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
1805431-67-7 97%
1g
$1,460.20 2022-04-01

Additional information on Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805431-67-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805431-67-7) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a bromo, cyano, and difluoromethyl substituents on a pyridine core, make it an invaluable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, owing to its ability to mimic the heterocyclic structures found in numerous natural products and pharmacologically active compounds. The specific modifications present in Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate enhance its reactivity and functionality, enabling chemists to construct complex molecular architectures with precision. The bromo and cyano groups serve as key handles for further functionalization, while the difluoromethyl moiety introduces metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for cancer, infectious diseases, and neurological disorders. Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate has emerged as a crucial building block in several high-profile drug discovery campaigns. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical studies. The compound's ability to serve as a precursor for molecules that interact with target enzymes underscores its importance in modern drug development.

The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties of drug candidates. This moiety enhances binding affinity by increasing lipophilicity and metabolic stability, making it a preferred choice for medicinal chemists aiming to optimize drug-like properties. The presence of both bromo and cyano substituents further expands the synthetic possibilities, allowing for diverse derivatization strategies that can be tailored to specific biological targets.

Recent advancements in synthetic methodologies have further highlighted the utility of Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient introduction of various functional groups onto the pyridine core. These techniques have been instrumental in generating novel analogs with enhanced biological activity. Additionally, computational studies have played a pivotal role in predicting the structural and electronic properties of this compound, aiding chemists in designing more effective synthetic routes.

The< strong>5-bromo substituent on the pyridine ring is particularly noteworthy for its role in cross-coupling reactions. Brominated pyridines are known to undergo facile coupling with aryl halides and organometallic reagents, facilitating the construction of complex heterocyclic systems. This property has been leveraged in the synthesis of multifunctional molecules with potential therapeutic applications. Furthermore, the cyano group can be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively.

The< strong>2-cyano group not only contributes to the overall electronic properties of the molecule but also serves as a versatile handle for further chemical transformations. It can be converted into other functional groups such as carboxylic acids or esters through hydrolysis or esterification reactions. These modifications are crucial for fine-tuning the pharmacological properties of derived compounds. Moreover, the cyano group can participate in condensation reactions with aldehydes or ketones to form Schiff bases or other heterocyclic structures.

In conclusion, Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate represents a cornerstone compound in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on cutting-edge drug discovery projects. The ongoing research into this compound continues to uncover new synthetic strategies and applications, reinforcing its significance in modern pharmaceutical chemistry.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited